Cas no 865374-38-5 (Cyclohexanol, 1-[3-(methylthio)phenyl]-)

Cyclohexanol, 1-[3-(methylthio)phenyl]- (also known as 1-(3-Methylphenylthio)cyclohexanol) is an organic compound characterized by a cyclohexanol moiety substituted at position 1 with a [3-(methylthio)phenyl] group. This structure combines an aliphatic alcohol functional group with an aryl thioether linkage. Key advantages include its specific stereochemistry (likely racemic or enantiopure depending on synthesis), which can be crucial for selectivity in reactions or biological activity. The hydroxyl group provides potential for hydrogen bonding and reactivity, while the methylthioaryl substituent offers electronic properties derived from both an aryl ring and a lipophilic thioether chain. This combination makes it a valuable intermediate or building block in synthetic organic chemistry, potentially useful in fine chemical synthesis or as a precursor for more complex molecules requiring specific structural features derived from both components.

Cyclohexanol, 1-[3-(methylthio)phenyl]- structure

865374-38-5 structure

Product Name:Cyclohexanol, 1-[3-(methylthio)phenyl]-

CAS No:865374-38-5

MF:C₁₃H₁₈OS

MW:222.346422672272

CID:4257363

PubChem ID:60053195

Update Time:2025-06-16

Cyclohexanol, 1-[3-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanol, 1-[3-(methylthio)phenyl]-
- 1-(3-(methylthio)phenyl)cyclohexanol
- 865374-38-5
- SCHEMBL5734923
- MFCD34771846
- Inchi： 1S/C13H18OS/c1-15-12-7-5-6-11(10-12)13(14)8-3-2-4-9-13/h5-7,10,14H,2-4,8-9H2,1H3
- InChI Key： CUFPGYMGJOBJKH-UHFFFAOYSA-N
- SMILES： OC1(C2C=CC=C(SC)C=2)CCCCC1

Computed Properties

Exact Mass: 222.10783637Da
Monoisotopic Mass: 222.10783637Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 45.5Å²

Cyclohexanol, 1-[3-(methylthio)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB611886-250mg	1-(3-(Methylthio)phenyl)cyclohexanol; .	865374-38-5	250mg	€454.90	2025-04-16
abcr	AB611886-500mg	1-(3-(Methylthio)phenyl)cyclohexanol; .	865374-38-5	500mg	€627.00	2025-04-16
abcr	AB611886-1g	1-(3-(Methylthio)phenyl)cyclohexanol; .	865374-38-5	1g	€855.90	2025-04-16